![molecular formula C21H16ClN3O2 B2436225 3-(9-chloro-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol CAS No. 899973-56-9](/img/structure/B2436225.png)
3-(9-chloro-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol
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Description
The compound is a derivative of pyrazolo[1,5-c][1,3]oxazin, which is a type of nitrogen-containing heterocycle . These types of compounds are often studied for their potential biological activities .
Molecular Structure Analysis
The compound has a complex structure with multiple rings, including a pyrazolo and an oxazin ring. The presence of these rings and the chlorine atom could potentially influence its reactivity .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures have been studied. For example, pyrazolo[3,4-b]pyridine derivatives have been evaluated for their inhibitory activities .Scientific Research Applications
Synthesis and Characterization
The compound under study is involved in the synthesis and characterization of complex organic molecules, often playing a crucial role in the development of heterocyclic systems like pyrazolo[5,1-c][1,2,4]triazines and pyrazolo[1,5-a]pyrimidines. These compounds are synthesized and then characterized using various spectroscopic techniques, confirming their structure and understanding their spectral properties (Niþu et al., 2008; Zhang et al., 2016; Mandzyuk et al., 2020; Attaby et al., 2006).
Antimicrobial and Antifungal Activities
Certain derivatives of this compound show promising antimicrobial and antifungal properties. Studies reveal that specific substitutions on the compound can lead to a significant increase in activity against certain pathogens, suggesting a potential role in developing new antimicrobial agents (Zhang et al., 2016; Mandzyuk et al., 2020; Shaikh et al., 2014).
Anticancer and Anti-inflammatory Properties
The compound has been studied for its potential anticancer and anti-inflammatory effects. Some derivatives are found to exhibit significant activity, indicating their potential use in therapeutic applications. This demonstrates the compound's versatility in being adapted to target various biological pathways (Mandzyuk et al., 2020; Katariya et al., 2021; Hegazi et al., 2010).
Properties
IUPAC Name |
3-(9-chloro-5-pyridin-4-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClN3O2/c22-15-4-5-20-17(11-15)19-12-18(14-2-1-3-16(26)10-14)24-25(19)21(27-20)13-6-8-23-9-7-13/h1-11,19,21,26H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZVFKUIUSYFCLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C3=C(C=CC(=C3)Cl)OC(N2N=C1C4=CC(=CC=C4)O)C5=CC=NC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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